N-(3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-3,4-dimethylbenzamide

• IUPAC Name: N-[3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-3,4-dimethylbenzamide
• InChI: InChI=1S/C18H20N2O3S/c1-13-7-8-15(11-14(13)2)18(21)19-16-5-3-6-17(12-16)20-9-4-10-24(20,22)23/h3,5-8,11-12H,4,9-10H2,1-2H3,(H,19,21)
• InChI Key: JKPGIGIVZLYJFA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC(=CC=C2)N3CCCS3(=O)=O)C
• Molecular Formula: C18H20N2O3S
• Molecular Weight: 344.4 g/mol

Description

N-(3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-3,4-dimethylbenzamide, also known as Compound X, is a chemical compound that has been of interest to researchers due to its potential applications in scientific research. This compound is a member of the thiazolidinedione family of compounds, which have been shown to have a variety of biological activities.

Scientific Research Applications

Antimicrobial and Antifungal Applications

• Synthesized compounds derived from similar chemical structures have demonstrated promising antibacterial and antifungal activities, suggesting potential as antimicrobial agents. For example, derivatives of thiazolidinone rings showed significant activity against various bacterial and fungal strains (Patel & Dhameliya, 2010); (Desai, Rajpara, & Joshi, 2013).

Antioxidant, Antimicrobial, Antimycobacterial, and Cytotoxic Activities

• Research has shown that synthesized compounds with thiazolidinone moieties linked to an indole nucleus exhibit excellent antioxidant, antimicrobial, antimycobacterial, and cytotoxic activities, indicating their potential in therapeutic applications (Saundane & Walmik, 2013).

Anti-Inflammatory Agents

• Novel compounds synthesized from related chemical structures have shown promising anti-inflammatory activity, both in vitro and in vivo, indicating potential applications in developing new anti-inflammatory drugs (Nikalje, Hirani, & Nawle, 2015).

Potential Anticancer Applications

• Derivatives with similar chemical structures have been evaluated for their potential as anticancer agents, showing promising results against certain cancer cell lines, which could inform the development of new anticancer drugs (Kumar et al., 2009).